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Compound of Interest

Compound Name: 1-Pyrrolidineethanol

Cat. No.: B123674 Get Quote

For Immediate Release

This technical guide provides an in-depth exploration of 1-Pyrrolidineethanol and its

derivatives, crucial intermediates in organic synthesis, particularly within the pharmaceutical

and drug development sectors. This document outlines the core chemical properties, key

synthetic applications, and detailed experimental protocols relevant to researchers, scientists,

and professionals in drug development.

Introduction to 1-Pyrrolidineethanol
1-Pyrrolidineethanol, also known as N-(2-Hydroxyethyl)pyrrolidine, is an organic compound

featuring a saturated five-membered pyrrolidine ring and a hydroxyethyl substituent.[1][2] This

bifunctional molecule, with its basic nitrogen atom and nucleophilic hydroxyl group, serves as a

valuable building block for the synthesis of more complex molecular architectures.[1] Its

moderate solubility in water and miscibility with various organic solvents make it a versatile

reagent in a range of reaction conditions.[2] The pyrrolidine scaffold itself is a privileged

structure in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability

to explore three-dimensional pharmacophore space and contribute to the stereochemistry of a

molecule.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Pyrrolidineethanol is presented below.
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Property Value Reference(s)

CAS Number 2955-88-6 [2][3]

Molecular Formula C₆H₁₃NO [2][3]

Molecular Weight 115.17 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 187-189 °C [3]

Density ~0.978 g/cm³ at 20°C [3]

SMILES C(CO)N1CCCC1 [2]

InChI Key
XBRDBODLCHKXHI-

UHFFFAOYSA-N
[2]

Core Applications in Organic Synthesis
1-Pyrrolidineethanol and its derivatives are instrumental in several key areas of organic

synthesis, primarily as catalysts in carbon-carbon bond-forming reactions and as foundational

scaffolds in the synthesis of active pharmaceutical ingredients (APIs).

Organocatalysis: The Aldol Reaction
The pyrrolidine moiety is a well-established organocatalyst for asymmetric aldol reactions,

proceeding through a nucleophilic enamine intermediate. While 1-Pyrrolidineethanol itself is

not the archetypal catalyst, its derivatives, particularly those based on proline, are highly

effective. These catalysts offer a green and metal-free alternative for the stereoselective

synthesis of β-hydroxy carbonyl compounds. The general mechanism for a pyrrolidine-

catalyzed aldol reaction is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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